Cas no 56941-72-1 (1,2,4,5-Benzenetetracarboxylic acid, dipropyl ester)
56941-72-1 structure
Product Name:1,2,4,5-Benzenetetracarboxylic acid, dipropyl ester
CAS No:56941-72-1
MF:C16H18O8
MW:338.309325695038
CID:372894
PubChem ID:143432
Update Time:2025-04-19
1,2,4,5-Benzenetetracarboxylic acid, dipropyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4,5-Benzenetetracarboxylic acid, dipropyl ester
- 1,2,4,5-Benzene-tetracarboxylic acid, dipropyl ester
- 2,5-bis(propoxycarbonyl)terephthalic acid
- SCHEMBL11577038
- 56941-72-1
- DTXSID50205482
-
- Inchi: 1S/C16H18O8/c1-3-5-23-15(21)11-7-10(14(19)20)12(8-9(11)13(17)18)16(22)24-6-4-2/h7-8H,3-6H2,1-2H3,(H,17,18)(H,19,20)
- InChI Key: UMPAINQRYDYVBA-UHFFFAOYSA-N
- SMILES: O(CCC)C(C1C=C(C(=O)O)C(C(=O)OCCC)=CC=1C(=O)O)=O
Computed Properties
- Exact Mass: 338.10014
- Monoisotopic Mass: 338.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 10
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 127Ų
Experimental Properties
- Density: 1.319
- Boiling Point: 551.1°Cat760mmHg
- Flash Point: 200.8°C
- Refractive Index: 1.554
- PSA: 127.2
1,2,4,5-Benzenetetracarboxylic acid, dipropyl ester Related Literature
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
56941-72-1 (1,2,4,5-Benzenetetracarboxylic acid, dipropyl ester) Related Products
- 2528-16-7(Monobenzyl phthalate)
- 87-41-2(Phthalide)
- 84-74-2(Dibutyl phthalate)
- 87-24-1(Ethyl 2-methylbenzoate)
- 84-75-3(Di-n-hexyl Phthalate)
- 84-77-5(Didecyl Phthalate (~90%))
- 1754-55-8(Ethyl 2,4,6-trimethylbenzoate)
- 117-81-7(Bis(2-ethylhexyl) phthalate)
- 117-82-8(Bis(2-methoxyethyl) phthalate)
- 85-68-7(Benzyl butyl phthalate)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent